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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure and
environmental volatility of the herbicide Clethodim. The information is compiled from various
scientific and regulatory sources to assist researchers, scientists, and professionals in
understanding its environmental fate and behavior.

Physicochemical Properties of Clethodim

Clethodim is a selective post-emergence herbicide used to control annual and perennial
grasses in a wide variety of broadleaf crops. Its environmental volatility is primarily determined
by its vapor pressure and other related physicochemical properties. A summary of these key
parameters is presented in the table below.
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Property Value Temperature (°C) Reference(s)
Vapor Pressure <1 x102mPa 20 [1]
1.35 x 1078 Pa 25 [2]
<1 x 1077 mm Hg Not Specified [3]
1.4x1077 Pam? N
Henry's Law Constant 1 25 Not Specified
mol-
<2 x 1072 atm m3/mol 20 [3]
Water Solubility pH-dependent Not Specified [1]
29 mg/L Not Specified
Octanol-Water
Partition Coefficient 4.2 (at pH 4) Not Specified
(log Kow)
Soil Sorption N
o 4.9 -271 L/ikg Not Specified
Coefficient (Koc)
Soil Half-life (Aerobic) 1.2 - 3 days 25
Aquatic Half-life N
128 days Not Specified
(Aqueous Phase)
Aquatic Half-life N
214 days Not Specified

(Sediment)

Environmental Volatility and Fate

Clethodim is characterized by its low vapor pressure, indicating that it is not a volatile

compound. This low volatility suggests that significant movement of clethodim into the

atmosphere after application is unlikely.

The environmental fate of clethodim is primarily governed by microbial degradation in soil and

water. In soll, it has a short half-life of approximately 1.2 to 3 days under aerobic conditions.

The major degradation products in soil are clethodim sulfoxide and clethodim sulfone. While

clethodim itself is not persistent, some of its degradates can be more persistent.
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In the aquatic environment, clethodim is more persistent, with reported half-lives of 128 days
in the aqueous phase and 214 days in sediment. Photolysis can be a route of degradation in
water, with half-lives ranging from 1.5 to 9.6 days depending on the pH. However, in natural
waters, its degradation is more complex and can be influenced by the presence of other
substances.

The following diagram illustrates the key environmental fate pathways of clethodim.

Volatilization (Low)

Runoff
Primary Fate Microbial Degradation
(Clethodim Sulfoxide,
Clethodim Sulfone)

Application Soil Compartment

A

Leaching

Leaching/Runoff

e e > Photolysis &
Direct Application/ i
rect Application - Aquatic Compartment Microbial Degradation

,,,,,,,,,,,,,,,,,,,,,,,

Minimal Atmosphere

Click to download full resolution via product page
Environmental Fate Pathways of Clethodim

Experimental Protocols

Detailed experimental protocols for the determination of clethodim's physicochemical
properties are often proprietary and not publicly available. However, regulatory bodies like the
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OECD and EPA provide standardized guidelines for testing chemicals. The following is a
generalized workflow for determining the vapor pressure of a substance like clethodim, based
on the OECD Guideline 104 for Vapor Pressure.

Typical Experimental Workflow for Vapor Pressure
Determination (OECD 104)

The choice of method for vapor pressure determination depends on the expected range of the
vapor pressure. For a substance with low volatility like clethodim, methods such as the gas
saturation method or the Knudsen effusion method are often employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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